Cas no 184426-44-6 (Dibutyl N-(3-hydroxypropyl)-L-aspartate)

• Product Name: Dibutyl N-(3-hydroxypropyl)-L-aspartate
• CAS No: 184426-44-6
• MF: C₁₅H₂₉NO₅
• MW: 303.394465208054
• CID: 2784103
• Update Time: 2023-08-07

Dibutyl N-(3-hydroxypropyl)-L-aspartate Chemical and Physical Properties

Names and Identifiers

• Dibutyl N-(3-hydroxypropyl)-L-aspartate

• Inchi： 1S/C15H29NO5/c1-3-5-10-20-14(18)12-13(16-8-7-9-17)15(19)21-11-6-4-2/h13,16-17H,3-12H2,1-2H3/t13-/m0/s1
• InChI Key： MRPLKZDJEWZJJP-ZDUSSCGKSA-N
• SMILES： O(CCCC)C([C@H](CC(=O)OCCCC)NCCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 283
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9